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Compound of Interest

Compound Name: Hexafluoropropylene oxide

Cat. No.: B1215417 Get Quote

Vapor Pressure of Hexafluoropropylene Oxide: A
Technical Guide
This in-depth technical guide provides a comprehensive overview of the vapor pressure of

hexafluoropropylene oxide (HFPO) at various temperatures. The information is tailored for

researchers, scientists, and drug development professionals, presenting key quantitative data

in a structured format, detailing experimental methodologies, and illustrating relevant chemical

pathways.

Quantitative Vapor Pressure Data
Hexafluoropropylene oxide (HFPO) is a colorless, odorless gas shipped as a liquefied gas

under its own vapor pressure.[1][2] Understanding its vapor pressure is critical for safe

handling, storage, and for various industrial applications, including its use as a monomer for

fluoropolymers like Krytox™.[3][4]

The vapor pressure of pure HFPO has been experimentally determined across a range of

temperatures. The data presented below is crucial for modeling and process design.
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Temperature (K) Temperature (°C)
Vapor Pressure
(MPa)

Vapor Pressure
(psia)

231.39 -41.76 0.043 6.24

241.03 -32.12 0.075 10.88

250.77 -22.38 0.124 17.98

260.15 -13.00 0.191 27.70

273.14 -0.01 0.323 46.85

283.15 10.00 0.467 67.73

298.15 25.00 0.681 98.77

313.15 40.00 1.039 150.70

328.15 55.00 1.518 220.17

343.15 70.00 2.148 311.54

358.15 85.00 2.896 419.99

359.20 86.05 2.930 424.96

Note: The data in this table is sourced from experimental measurements by Dicko et al. (2011)

[5][6]. Additional sources report vapor pressures of 680.85 kPa (0.681 MPa) at 25°C[7] and 660

kPa (0.66 MPa) at 25°C[4].

The critical temperature (TC) and critical pressure (PC) for HFPO have been determined to be

359.3 ± 0.1 K and 2.930 ± 0.001 MPa, respectively.[5][6]

Experimental Protocol for Vapor Pressure
Measurement
The determination of the vapor pressure of pure hexafluoropropylene oxide, as detailed in

the cited literature, was conducted using a static method.[5][6]

Apparatus and Procedure:
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A static apparatus is utilized for the measurement of pure component vapor pressures. The

core of the setup consists of a thermostatically controlled equilibrium cell where the sample is

introduced.

Sample Preparation: The HFPO sample, with a certified purity greater than 99.99% volume

fraction, is first degassed to remove any dissolved air or other non-condensable impurities.

This is typically achieved by a series of freeze-pump-thaw cycles.

Temperature Control: The equilibrium cell is placed in a regulated bath to maintain a constant

and uniform temperature. The temperature is measured with a high-precision thermometer.

Pressure Measurement: The pressure inside the cell is measured using a pressure

transducer calibrated against a primary standard. The system is allowed to reach thermal

and phase equilibrium at each set temperature, at which point the vapor pressure reading is

recorded.

Data Acquisition: A data acquisition unit is connected to the temperature and pressure

sensors to log the measurements.

Experimental Uncertainties:

The reported experimental uncertainties for the vapor pressure measurements are:

Temperature: ±0.02 K[5][6]

Pressure: ±0.0005 MPa[5][6]

Chemical Pathways of Hexafluoropropylene Oxide
Hexafluoropropylene oxide is a key intermediate in the synthesis of various fluorinated

compounds.[3] Its reactivity is centered around the strained epoxide ring. The following

diagram illustrates the synthesis of HFPO and its principal reactions.
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Synthesis and primary reactions of Hexafluoropropylene Oxide (HFPO).

The diagram above outlines the formation of HFPO from the oxidation of hexafluoropropylene

(HFP).[3] Once formed, HFPO can undergo several important transformations. In the presence

of Lewis acids, it can isomerize to hexafluoroacetone (HFA), a reaction that can be a concern

during storage.[3][4] Nucleophilic catalysts can also promote isomerization, but to

perfluoropropionyl fluoride (PPF).[3] Furthermore, under fluoride catalysis, HFPO undergoes

ring-opening polymerization to form perfluorinated polyethers, such as the commercially

significant Krytox™ lubricants.[4] At elevated temperatures, HFPO can decompose into

difluorocarbene and trifluoroacetyl fluoride.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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